Cas no 1707583-06-9 (5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine)

• Product Name: 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine
• CAS No: 1707583-06-9
• MF: C₁₄H₈ClFN₂
• MW: 258.67812538147
• CID: 5705417
• PubChem ID: 97617658
• Update Time: 2026-03-11

5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• A927326
• 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine
• 1707583-06-9
• 5-Chloro-2-(3-fluoro-phenyl)-[1,6]naphthyridine
• 1,6-Naphthyridine, 5-chloro-2-(3-fluorophenyl)-

• Inchi： 1S/C14H8ClFN2/c15-14-11-4-5-12(18-13(11)6-7-17-14)9-2-1-3-10(16)8-9/h1-8H
• InChI Key： SFHPSPGLBYXXNX-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C3C=CC=C(C=3)F)=NC=2C=CN=1

Computed Properties

• Exact Mass: 258.0360041g/mol
• Monoisotopic Mass: 258.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 421.9±40.0 °C(Predicted)
• pka: 1.20±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine

Comprehensive Overview of 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine (CAS No. 1707583-06-9)

5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine (CAS No. 1707583-06-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the 1,6-naphthyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities and applications in drug discovery. The presence of both chloro and fluoro substituents enhances its reactivity and potential utility in targeted molecular interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated aromatic compounds like 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with the growing trend of precision medicine and structure-activity relationship (SAR) studies. Researchers frequently search for "fluorophenyl naphthyridine derivatives" or "chloro-fluoro naphthyridine synthesis" to explore its synthetic pathways and applications, reflecting its relevance in modern medicinal chemistry.

The compound's structural features, including the 1,6-naphthyridine core and 3-fluorophenyl moiety, contribute to its potential as a scaffold for kinase inhibitors or antimicrobial agents. With the rise of AI-driven drug discovery, computational studies often highlight such compounds for virtual screening, addressing queries like "naphthyridine-based drug candidates 2024" or "fluorinated heterocycles in oncology." Its CAS No. 1707583-06-9 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance.

From a synthetic perspective, 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine exemplifies advancements in cross-coupling reactions and halogen exchange techniques. Laboratories focusing on green chemistry may investigate solvent-free or catalytic methods to produce this compound, responding to trends like "sustainable heterocycle synthesis." Its stability under physiological conditions also makes it a candidate for probe development in biochemical assays, a topic frequently searched alongside "fluorescence labeling with naphthyridines."

In material science, the π-conjugated system of 1,6-naphthyridine derivatives offers opportunities in organic electronics, such as OLEDs or sensors. The 3-fluorophenyl group can fine-tune electronic properties, aligning with searches for "naphthyridine-based semiconductors." As industries prioritize high-performance materials, this compound's role in molecular engineering continues to expand.

Regulatory and safety profiles of 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine are meticulously documented under CAS No. 1707583-06-9, ensuring compliance with global chemical inventories like REACH and TSCA. Researchers often query "naphthyridine toxicity studies" or "fluorophenyl compound handling" to align with best practices, underscoring the compound's integration into rigorous laboratory safety protocols.

In summary, 5-Chloro-2-(3-fluorophenyl)-1,6-naphthyridine (CAS No. 1707583-06-9) represents a versatile building block in both life sciences and advanced materials. Its dual functionality as a pharmacophore and material precursor positions it at the intersection of innovation, addressing contemporary challenges in drug development and nanotechnology. As interdisciplinary research evolves, this compound is poised to remain a focal point for scientific inquiry and industrial applications.